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Compound of Interest

N6, 7-Dimethylquinoline-5,6-
Compound Name: o
diamine

Cat. No.: B014567

N6,7-Dimethylquinoline-5,6-diamine: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N6,7-Dimethylquinoline-5,6-diamine is a quinoline derivative with emerging interest in the
fields of medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its core chemical properties, synthesis methodologies, and known
biological activities. Particular emphasis is placed on its potential as an anticancer and
antimicrobial agent. This document consolidates available quantitative data, details
experimental protocols, and visualizes key biological pathways to serve as a foundational
resource for professionals in research and drug development.

Core Chemical Properties

N6,7-Dimethylquinoline-5,6-diamine, with the CAS number 83407-42-5, is a solid organic
compound. Its fundamental chemical and physical properties are summarized in the table
below.
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Property Value Source
Molecular Formula C11H13Ns

Molecular Weight 187.24 g/mol [1]
Melting Point 131-132.5°C [1]
Boiling Point 379.4 °C at 760 mmHg [1]
Solubility Data not available

Synthesis and Experimental Protocols

The synthesis of N6,7-Dimethylquinoline-5,6-diamine typically involves multi-step organic
reactions. Two common strategies are reductive amination and catalytic coupling.

Reductive Amination

A prevalent method for the synthesis of N6,7-Dimethylquinoline-5,6-diamine involves the
reduction of a corresponding nitro-substituted precursor.

Experimental Protocol:

 Nitration: The quinoline backbone is first nitrated to introduce nitro groups at the desired
positions.

e Reduction: The nitro-substituted quinoline is then subjected to reduction. A common method
is catalytic hydrogenation using a palladium-on-carbon (Pd/C) catalyst in a suitable solvent
like ethanol or methanol. The reaction is typically carried out under a hydrogen atmosphere.

 Purification: The final product is purified using standard techniques such as recrystallization
or column chromatography to yield N6,7-Dimethylquinoline-5,6-diamine.

Catalytic Coupling

An alternative synthetic route involves the use of palladium-catalyzed coupling reactions to
introduce the amino groups.

Experimental Protocol:
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» Halogenation: A di-halogenated quinoline precursor is prepared.

e Coupling Reaction: The halogenated quinoline is then reacted with an appropriate amine
source in the presence of a palladium catalyst and a suitable ligand.

o Work-up and Purification: Following the reaction, a standard aqueous work-up is performed
to remove the catalyst and other inorganic byproducts. The crude product is then purified by
column chromatography or recrystallization.

Spectroscopic Data

Detailed experimental spectroscopic data for N6,7-Dimethylquinoline-5,6-diamine is not
widely available in the public domain. However, the expected spectral characteristics can be
inferred from the analysis of similar quinoline derivatives.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons on the quinoline ring system, as well as singlets for the two methyl groups
and the amine protons.

e 13C NMR: The carbon NMR spectrum would display distinct signals for the carbon atoms of
the quinoline core and the two methyl carbons.

e Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding
to the molecular weight of the compound (187.24 g/mol ).

Biological Activity and Signaling Pathways

N6,7-Dimethylquinoline-5,6-diamine has shown promise as a bioactive molecule, particularly
in the areas of anticancer and antimicrobial research.

Anticancer Activity

Preliminary studies suggest that N6,7-Dimethylquinoline-5,6-diamine exhibits cytotoxic
effects against various cancer cell lines. The primary mechanism of action is believed to be the
induction of apoptosis. This programmed cell death is thought to be initiated through pathways
involving oxidative stress and mitochondrial dysfunction.

Logical Relationship of Apoptosis Induction:
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Caption: Postulated mechanism of apoptosis induction.

Antimicrobial Activity

The compound has also demonstrated potential antimicrobial properties. However, the precise
mechanism of its antimicrobial action has not yet been fully elucidated and remains an area for
further investigation.

Experimental Workflows

The general workflow for investigating the chemical and biological properties of N6,7-
Dimethylquinoline-5,6-diamine is outlined below.

Experimental Workflow for Synthesis and Characterization:
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Caption: General synthesis and characterization workflow.

Conclusion

N6,7-Dimethylquinoline-5,6-diamine is a compound with significant potential for further
research and development. While its fundamental chemical properties have been partially
characterized, a deeper understanding of its spectroscopic profile and biological mechanisms
of action is required. The experimental frameworks and data presented in this guide aim to
facilitate future investigations into this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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